Cas no 2137746-78-0 (3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid
• CAS No: 2137746-78-0
• MF: C₇H₁₁F₂NO₂S₂
• MW: 243.294546365738
• CID: 6223195
• PubChem ID: 165461787
• Update Time: 2025-10-29

3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,5-dithiazepan-5-yl)-2,2-difluoropropanoic acid
• 2137746-78-0
• EN300-788994
• 3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid

• Inchi： 1S/C7H11F2NO2S2/c8-7(9,6(11)12)5-10-1-3-13-14-4-2-10/h1-5H2,(H,11,12)
• InChI Key： SZXVLXFGTSAIAU-UHFFFAOYSA-N
• SMILES： S1CCN(CC(C(=O)O)(F)F)CCS1

Computed Properties

• Exact Mass: 243.01992726g/mol
• Monoisotopic Mass: 243.01992726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 91.1Ų

Additional information on 3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid

3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic Acid: A Comprehensive Overview

The compound 3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid with CAS No. 2137746-78-0 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dithiazepane ring system with a fluorinated propanoic acid moiety. The dithiazepane ring, a seven-membered ring containing two sulfur atoms and one nitrogen atom, is known for its versatility in medicinal chemistry applications. The presence of two fluorine atoms on the propanoic acid backbone further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid as a promising lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors involved in inflammatory diseases and neurodegenerative conditions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways.

The synthesis of 3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid involves a multi-step process that typically begins with the preparation of the dithiazepane ring system. This is often achieved through sulfur-based cyclization reactions or by utilizing pre-synthesized dithiazepane derivatives as building blocks. The introduction of the fluorinated propanoic acid group requires precise control over reaction conditions to ensure optimal yields and stereochemical integrity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process and improve scalability.

One of the most intriguing aspects of this compound is its pharmacokinetic profile. Preclinical studies have shown that 3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid exhibits favorable absorption and bioavailability when administered orally. This makes it an attractive candidate for drug delivery systems targeting chronic conditions requiring sustained therapeutic effects. Furthermore, its metabolic stability has been evaluated in vitro using liver microsomes from various species, revealing minimal susceptibility to phase I and phase II metabolic pathways.

The application of 3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid extends beyond pharmacology into materials science and catalysis. Its unique electronic properties make it a potential candidate for use as a ligand in transition metal-catalyzed reactions or as a component in advanced polymer materials with tailored mechanical and thermal properties. Ongoing research is exploring its utility in asymmetric catalysis and enantioselective synthesis.

In conclusion, 3-(1,2,5-Dithiazepan-5-yl)-2,2-difluoropropanoic acid (CAS No. 2137746-78-0) stands out as a versatile and innovative chemical entity with broad applications across multiple disciplines. Its distinctive structure and promising biological activity position it as a valuable tool for advancing drug discovery and materials innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.